Cas no 201136-64-3 (Oxacyclohexadec-13-ene-2,6-dione,4,8-dihydroxy-13-(hydroxymethyl)-5,5,7,9-tetramethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13E,16S)-)

• Product Name: Oxacyclohexadec-13-ene-2,6-dione,4,8-dihydroxy-13-(hydroxymethyl)-5,5,7,9-tetramethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13E,16S)-
• CAS No: 201136-64-3
• MF: C₂₇H₄₁NO₆S
• MW: 507.682547330856
• CID: 1392034
• Update Time: 2024-03-01

Oxacyclohexadec-13-ene-2,6-dione,4,8-dihydroxy-13-(hydroxymethyl)-5,5,7,9-tetramethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13E,16S)- Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadec-13-ene-2,6-dione,4,8-dihydroxy-13-(hydroxymethyl)-5,5,7,9-tetramethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13E,16S)-
• Oxacyclohexadec-13-ene-2,6-dione, 4,8-dihydroxy-13-(hydroxymethyl)-5,5,7,9-tetramethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13E,16S)-
• 26-Hydroxyepothilone D
• (-)-26-Hydroxydesoxyepothilone B

• Inchi： 1S/C27H41NO6S/c1-16-8-7-9-20(14-29)10-11-22(17(2)12-21-15-35-19(4)28-21)34-24(31)13-23(30)27(5,6)26(33)18(3)25(16)32/h10,12,15-16,18,22-23,25,29-30,32H,7-9,11,13-14H2,1-6H3/b17-12+,20-10+/t16-,18+,22-,23-,25-/m0/s1
• InChI Key： MBIBPTIZDOCQGQ-SFXGQSOTSA-N
• SMILES： O1[C@H](/C(/C)=C/C2=CSC(C)=N2)CC=C(CO)CCC[C@H](C)[C@H](O)[C@@H](C)C(=O)C(C)(C)[C@@H](O)CC1=O |t:13|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• XLogP3: 1.272

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Epothilones and analogues